4-(2,6-Dimethylbenzylamino)-1,2-dimethylbenzimidazole
Cat. No. B8417581
M. Wt: 279.4 g/mol
InChI Key: BCTONXHZFGFJIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06465505B1
Procedure details
4-(2,6-dimethylbenzylamino)-2-methylbenzimidazole (0.2 g 0.75 mmol) was dissolved in acetonitrile (15 ml). To the solution were added methyl iodide (0.05 ml 0.82 mmol) and potassium carbonate (0.2 g 1.4 mmol) and the reaction mixture was stirred at ambient temperature for 20 h. The solids were removed by filtration and was washed with methylene chloride. Vacuum evaporation of the solvent gave an oily residue which was subjected to flash chromatography on silica gel, methylene chloride: methanol (10:1). Crystallization from acetonitrile gave 0.018 g (9%) of the title compound.
Name
4-(2,6-dimethylbenzylamino)-2-methylbenzimidazole
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
methylene chloride methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
9%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[CH:19]=[CH:18][CH:17]=[C:16]([CH3:20])[C:3]=1[CH2:4][NH:5][C:6]1[C:14]2[NH:13][C:12]([CH3:15])=[N:11][C:10]=2[CH:9]=[CH:8][CH:7]=1.CI.[C:23](=O)([O-])[O-].[K+].[K+].C(Cl)Cl.CO>C(#N)C>[CH3:1][C:2]1[CH:19]=[CH:18][CH:17]=[C:16]([CH3:20])[C:3]=1[CH2:4][NH:5][C:6]1[C:14]2[N:13]=[C:12]([CH3:15])[N:11]([CH3:23])[C:10]=2[CH:9]=[CH:8][CH:7]=1 |f:2.3.4,5.6|
|
Inputs
Step One
|
Name
|
4-(2,6-dimethylbenzylamino)-2-methylbenzimidazole
|
|
Quantity
|
0.2 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(CNC2=CC=CC=3N=C(NC32)C)C(=CC=C1)C
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Step Two
|
Name
|
|
|
Quantity
|
0.05 mL
|
|
Type
|
reactant
|
|
Smiles
|
CI
|
|
Name
|
|
|
Quantity
|
0.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Step Three
|
Name
|
methylene chloride methanol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)Cl.CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture was stirred at ambient temperature for 20 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solids were removed by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
was washed with methylene chloride
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Vacuum evaporation of the solvent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave an oily residue which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystallization from acetonitrile
|
Outcomes
Product
Details
Reaction Time |
20 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(CNC2=CC=CC=3N(C(=NC32)C)C)C(=CC=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.018 g | |
| YIELD: PERCENTYIELD | 9% | |
| YIELD: CALCULATEDPERCENTYIELD | 8.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
